3-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(1-methoxypropan-2-yl)prop-2-enamide
• InChI: InChI=1S/C13H16ClNO2/c1-10(9-17-2)15-13(16)8-7-11-5-3-4-6-12(11)14/h3-8,10H,9H2,1-2H3,(H,15,16)/b8-7+
• InChI Key: IIWPZDUVPKBCON-BQYQJAHWSA-N
• Canonical SMILES: CC(COC)NC(=O)C=CC1=CC=CC=C1Cl
• Isomeric SMILES: CC(COC)NC(=O)/C=C/C1=CC=CC=C1Cl
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol

Description

3-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)acrylamide, also known as CMIA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CMIA is a derivative of acrylamide and is known for its unique properties that make it useful in different applications.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)acrylamide is complex and varies depending on the application. In medicine, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In agriculture, this compound acts as a pesticide by inhibiting the growth of pests through disruption of their nervous system. In environmental science, this compound acts as a pollutant remover by adsorbing pollutants onto its surface.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the application. In medicine, this compound has been shown to have low toxicity and is well-tolerated by the body. In agriculture, this compound has been found to be toxic to certain pests and has been shown to have low toxicity to non-target organisms. In environmental science, this compound has been found to be effective in removing pollutants from water and has been shown to have low toxicity to aquatic organisms.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)acrylamide in lab experiments include its unique properties, low toxicity, and potential applications in various fields. However, the limitations of using this compound in lab experiments include its complex synthesis process, potential safety hazards, and limited availability.

Future Directions

There are several future directions for the study of 3-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)acrylamide. In medicine, further research is needed to fully understand the anticancer properties of this compound and its potential use in the development of new cancer treatments. In agriculture, further research is needed to develop more effective and efficient pesticides using this compound. In environmental science, further research is needed to explore the potential use of this compound in the removal of pollutants from water and its impact on aquatic ecosystems.
In conclusion, this compound is a chemical compound with unique properties that make it useful in various scientific research applications. Its potential applications in medicine, agriculture, and environmental science make it a promising area of study for future research.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)acrylamide involves the reaction of 2-chloroaniline with isobutyronitrile to form N-(2-chlorophenyl)isobutyronitrile. This is then reacted with methyl vinyl ketone to form this compound. The synthesis of this compound is a complex process that requires strict adherence to safety protocols and good laboratory practices.

Scientific Research Applications

3-(2-chlorophenyl)-N-(2-methoxy-1-methylethyl)acrylamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have anticancer properties and has been used in the development of new cancer treatments. In agriculture, this compound has been used as a pesticide due to its ability to inhibit the growth of certain pests. In environmental science, this compound has been studied for its potential use in the removal of pollutants from water.